Cas no 2875-96-9 (Propane-1,1,1,3,3,3-d6(7CI,8CI,9CI))

• Product Name: Propane-1,1,1,3,3,3-d6(7CI,8CI,9CI)
• CAS No: 2875-96-9
• MF: C₃H₈
• MW: 50.1325912475586
• CID: 272576
• PubChem ID: 137751
• Update Time: 2025-04-19

Propane-1,1,1,3,3,3-d6(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Propane-1,1,1,3,3,3-d6(7CI,8CI,9CI)
• 1,1,1,3,3,3-Hexadeuteriopropan
• 1,1,1,3,3,3-Hexadeuterio-propan
• 1,1,1,3,3,3-hexadeuterio-propane
• 490598_ALDRICH
• AC1L3BAG
• CD3CH2CD3
• I14-46379
• Propane-1,1,1,3,3,3-d6
• Propane-1,1,1,3,3,3-d6, 98 atom % D
• AKOS015913721
• J-017253
• 1,1,1,3,3,3-hexadeuteriopropane
• 1, 1, 1, 3, 3, 3-hexadeuteriopropane
• DTXSID60182932
• 2875-96-9
• Propane-1,1,1,3,3,3-d6 (7CI,8CI,9CI)

• Inchi： 1S/C3H8/c1-3-2/h3H2,1-2H3/i1D3,2D3
• InChI Key： ATUOYWHBWRKTHZ-WFGJKAKNSA-N
• SMILES： C(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 56.13788
• Monoisotopic Mass: 50.1002607309g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: −188 °C(lit.)
• Boiling Point: −42.1 °C(lit.)
• Flash Point: -104℃
• PSA: 0
• Solubility: Not determined
• Vapor Pressure: 8.42 atm ( 21.1 °C)

Propane-1,1,1,3,3,3-d6(7CI,8CI,9CI) Security Information

• Hazardous Material transportation number：UN 1978 2.1
• WGK Germany：3
• Hazard Category Code： 11-12
• Safety Instruction： 16-33-36-38-39
• Hazardous Material Identification：
• Risk Phrases：11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes